Cas no 2228115-71-5 (2-amino-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid)

• Product Name: 2-amino-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid
• CAS No: 2228115-71-5
• MF: C₁₁H₁₁F₃N₂O₂
• MW: 260.212453126907
• CID: 6396259
• PubChem ID: 165695548
• Update Time: 2025-10-30

2-amino-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid
• 2228115-71-5
• 2-amino-2-{1-[3-(trifluoromethyl)pyridin-2-yl]cyclopropyl}acetic acid
• EN300-1942916

• Inchi： 1S/C11H11F3N2O2/c12-11(13,14)6-2-1-5-16-8(6)10(3-4-10)7(15)9(17)18/h1-2,5,7H,3-4,15H2,(H,17,18)
• InChI Key： HCJWCQRVKXMLKI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C1(C(C(=O)O)N)CC1)(F)F

Computed Properties

• Exact Mass: 260.07726208g/mol
• Monoisotopic Mass: 260.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid

Comprehensive Analysis of 2-amino-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid (CAS No. 2228115-71-5): Properties, Applications, and Research Insights

In the realm of pharmaceutical and agrochemical research, 2-amino-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid (CAS No. 2228115-71-5) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropyl and trifluoromethylpyridine moieties, exhibits versatile chemical properties that make it a valuable intermediate in drug discovery and material science. Researchers are increasingly focusing on its potential applications, particularly in the development of novel small-molecule therapeutics and enzyme inhibitors.

The structural complexity of 2-amino-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid underscores its relevance in modern synthetic chemistry. The presence of a trifluoromethyl group enhances its metabolic stability and lipophilicity, traits highly sought after in bioactive compounds. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in precision medicine and cancer research. These attributes align with the growing demand for targeted therapies and personalized medicine solutions.

From a synthetic perspective, the compound’s cyclopropylacetic acid backbone offers intriguing possibilities for structure-activity relationship (SAR) optimization. Its chiral center at the amino acid residue opens doors to enantioselective synthesis, a critical consideration for pharmaceutical-grade intermediates. Industry experts frequently search for CAS 2228115-71-5 suppliers or synthetic protocols, reflecting its commercial and academic demand. Notably, its compatibility with cross-coupling reactions and click chemistry further broadens its utility in high-throughput screening platforms.

Environmental and green chemistry trends also influence research around this compound. Scientists are exploring solvent-free synthesis methods for 2-amino-2-{1-3-(trifluoromethyl)pyridin-2-ylcyclopropyl}acetic acid to align with sustainable chemistry principles. Questions like "biodegradability of trifluoromethyl compounds" or "scalable synthesis of cyclopropyl derivatives" frequently appear in academic forums, indicating a shift toward eco-friendly production.

In conclusion, CAS No. 2228115-71-5 represents a nexus of innovation in medicinal chemistry and material science. Its multifaceted applications—from drug design to catalysis—coupled with rising interest in fluorinated building blocks, position it as a compound to watch. As research progresses, its role in addressing global health challenges and industrial needs will likely expand, making it a staple in future scientific endeavors.